Cas no 57252-83-2 (3-methylcyclobutane-1-carboxylic acid)

3-Methylcyclobutane-1-carboxylic acid is a cyclic carboxylic acid featuring a methyl substituent on the cyclobutane ring. This compound is of interest in organic synthesis and pharmaceutical research due to its constrained cyclobutane structure, which can influence conformational properties and reactivity. The carboxylic acid functional group allows for further derivatization, making it a versatile intermediate for the preparation of more complex molecules. Its rigid ring system may also contribute to enhanced stability in certain applications. The compound is typically handled under standard laboratory conditions, and its purity is critical for reproducible results in synthetic workflows.

3-methylcyclobutane-1-carboxylic acid structure

57252-83-2 structure

Product Name:3-methylcyclobutane-1-carboxylic acid

CAS No:57252-83-2

MF:C₆H₁₀O₂

MW:114.142402172089

MDL:MFCD01734189

CID:376367

PubChem ID:3044406

Update Time:2025-06-07

3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methylcyclobutanecarboxylic acid
- 3-methylcyclobutane-1-carboxylic acid
- Cyclobutanecarboxylicacid, 3-methyl-
- 3-Methylcyclobutylcarboxylic acid
- cis-3-Methylcyclobutanecarboxylic acid
- TRANS-3-METHYLCYCLOBUTANECARBOXYLIC ACID
- Cyclobutanecarboxylic acid, 3-methyl-
- 3-methylcyclobutane-1-carboxylicacid
- cis-3-Methylcyclobutane-1-carboxylic acid
- ZLXHOVJKNATDMT-UHFFFAOYSA-N
- WT918
- WT919
- 3-methyl cyclobutanecarboxylic acid
- 3-Methyl-cyclobutanecarboxylic acid
- DTXSID10205862
- EN300-120429
- trans-3-Methyl-cyclobutanecarboxylic acid
- cis-3-Methyl-cyclobutanecarboxylic acid
- CS-W006107
- AS-33805
- SCHEMBL4919619
- AS-33806
- trans-3-Methylcyclobutane-1-carboxylic acid
- (1R,3R)-3-METHYLCYCLOBUTANECARBOXYLIC ACID
- FT-0688712
- AKOS006275952
- 3-Methylcyclobutanecarboxylicacid
- 3-methylcyclobutylcarboxylic acid, AldrichCPR
- Z1198158393
- AKOS006379438
- A862383
- (1R,3S)-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
- MFCD01734189
- AM804062
- 87863-08-9
- F8889-8201
- MFCD12964958
- CIS-3-METHYLCYCLOBUTYRIC ACID
- CS-0045556
- PB24101
- 57252-83-2
- MFCD12964957
- SY042063
- AKOS006378260
- (1 s,3 s)-3-methylcyclobutanecarboxylic acid
- DS-14417
- trans-3-Methylcyclobutane-1-carboxylic acid (10% cis-impurity)
- SCHEMBL10291002
- AMY34302
- CS-0045557
- EN300-103807
- AMY34068
- SCHEMBL12385979
- 87863-09-0
- SCHEMBL12016055
- PB21154
- PB24098
- SCHEMBL1067196
- J-512898
- DB-072268
- Cyclobutanecarboxylic acid, 3-methyl-, trans-
- cis-3-Methylcyclobutanecarboxylic acid
- MDL： MFCD01734189
- Inchi： 1S/C6H10O2/c1-4-2-5(3-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
- InChI Key： ZLXHOVJKNATDMT-UHFFFAOYSA-N
- SMILES： OC(C1CC(C)C1)=O

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.06808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1

Experimental Properties

Density: 1.105
Boiling Point: 194 ºC
Flash Point: 88 ºC
Refractive Index: 1.478
PSA: 37.3

3-methylcyclobutane-1-carboxylic acid Security Information

Hazardous Material transportation number：3265
Hazard Category Code： 22-36-52
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：8
PackingGroup：Ⅲ

3-methylcyclobutane-1-carboxylic acid Pricemore >>

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